9-(2-methoxy-5-methylphenyl)-1-methyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(2-methoxy-5-methylphenyl)-1-methyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H25N5O3/c1-5-9-25-18(26)16-17(22(3)20(25)27)21-19-23(10-6-11-24(16)19)14-12-13(2)7-8-15(14)28-4/h7-8,12H,5-6,9-11H2,1-4H3
• InChI Key: PEBIUAOKRZNPOO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2CCCN3C4=C(C=CC(=C4)C)OC)N(C1=O)C
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as the nucleic acids DNA and RNA. Pyrimidine derivatives have been studied for their potential biological activities, including anticancer and antitrypanosomal activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives are generally synthesized from acyclic starting materials via several steps, including ring closure, aromatization, methylation, and formation of guanidines with suitable amines.

Molecular Structure Analysis

The compound contains a pyrimidine ring fused with a purine ring, which is further substituted with various functional groups. These include a methoxy group and a methyl group on the phenyl ring, and a propyl group on the purine ring.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions, including nucleophilic displacement reactions and direct metallation.

Scientific Research Applications

Crystal Structure and Synthesis

• Research on related compounds, such as "9-(4-Methoxyphenyl)-3,3-Dimethyl-10-(4-Methylphenyl)-1,2,3,4,5,6,7,8,9,10-Decahydroacridin-1,8-Dione," explores their crystal structure, indicating detailed conformational analysis and potential for forming polymers in crystals due to unique hydrogen bonding patterns (Xiang-Shan Wang et al., 2011).

Biological Activities and Applications

• Studies on pyrimidine derivatives highlight their potential as therapeutic agents, with investigations into their antiviral, anticancer, and anti-inflammatory properties. For example, certain "2,4-Diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines" have shown significant antiretroviral activity, indicating potential applications in treating viral infections (D. Hocková et al., 2003).

Catalytic Applications

• The synthesis and evaluation of "1,8-dioxo-octahydroxanthenes" facilitated by molecular iodine demonstrate the potential of related compounds in catalysis, offering high yields and promising anti-proliferative properties against cancer cell lines (Naveen Mulakayala et al., 2012).